3-Methyl-5-(3-methylsulfonylphenyl)phenol

• IUPAC Name: 3-methyl-5-(3-methylsulfonylphenyl)phenol
• InChI: InChI=1S/C14H14O3S/c1-10-6-12(8-13(15)7-10)11-4-3-5-14(9-11)18(2,16)17/h3-9,15H,1-2H3
• InChI Key: SQMKKSDDSNPCQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC(=CC=C2)S(=O)(=O)C
• Molecular Formula: C14H14O3S
• DSSTOX Substance ID: DTXSID40683997
• Molecular Weight: 262.33 g/mol
• CAS No.: 1261952-40-2

Description

3-Methyl-5-(3-methylsulfonylphenyl)phenol is an organic compound with a unique molecular structure It is characterized by the presence of a phenol group substituted with a methyl group and a methylsulfonylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-5-(3-methylsulfonylphenyl)phenol typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-methylphenol and 3-methylsulfonylbenzene.

Reaction Conditions: The reaction conditions often involve the use of a catalyst, such as palladium, and a base, such as potassium carbonate. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, to prevent oxidation.

Reaction Steps: The key steps in the synthesis include the formation of a carbon-carbon bond between the phenol and the methylsulfonylbenzene groups.

Industrial Production Methods

Industrial production of 3-Methyl-5-(3-methylsulfonylphenyl)phenol may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-5-(3-methylsulfonylphenyl)phenol can undergo various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The methylsulfonyl group can be reduced to a methylthio group under appropriate conditions.

Substitution: The phenol group can participate in electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Electrophilic reagents such as nitric acid or halogens (chlorine, bromine) are commonly used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group may yield quinones, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

3-Methyl-5-(3-methylsulfonylphenyl)phenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s potential biological activity makes it a candidate for drug discovery and development.

Medicine: It may be investigated for its potential therapeutic effects, particularly in the treatment of inflammation or microbial infections.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methyl-5-(3-methylsulfonylphenyl)phenol involves its interaction with specific molecular targets. For example, in biological systems, it may inhibit certain enzymes or receptors, leading to its observed effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(4-Methylsulfonylphenyl)indole: This compound shares the methylsulfonylphenyl group but has an indole core instead of a phenol.

4-Methylsulfonylphenyl derivatives: Various derivatives with different substituents on the phenyl ring.

Uniqueness

3-Methyl-5-(3-methylsulfonylphenyl)phenol is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of a phenol group with a methylsulfonylphenyl group makes it a versatile compound for various applications.